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Cat. No.: B15137593 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Laboratory

Practices, Personal Protective Equipment, and Disposal.

This document provides crucial safety and logistical information for laboratory personnel

working with Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), the virus

responsible for COVID-19. Adherence to these protocols is essential to mitigate the risk of

exposure and ensure a safe research environment. The following guidelines are based on

recommendations from leading health and safety organizations. Since "SARS-CoV-2-IN-39"

does not correspond to a standard recognized designation, this guidance addresses the

handling of the SARS-CoV-2 virus in a research setting.

Biosafety Levels and Risk Assessment
A thorough site-specific and activity-specific risk assessment is mandatory before any work with

SARS-CoV-2 begins.[1][2][3] This assessment should be conducted in collaboration with

institutional biosafety professionals.[1]

Biosafety Level 2 (BSL-2): At a minimum, BSL-2 facilities and practices are recommended

for handling specimens suspected or confirmed to contain SARS-CoV-2, including diagnostic

testing and nucleic acid extraction.[1]

BSL-2 with Enhancements (BSL-2+): For activities with a higher potential for aerosol and

droplet generation, such as vortexing, centrifuging, and preparing virus stocks, enhanced

BSL-2 precautions are necessary.
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Biosafety Level 3 (BSL-3): Procedures involving virus isolation, culture, or high

concentrations of the virus must be performed in a BSL-3 laboratory.

Personal Protective Equipment (PPE)
The following PPE is required for all personnel handling SARS-CoV-2. Proper training on

donning and doffing procedures is critical to prevent self-contamination.

PPE Component Specification Rationale

Lab Coat
Solid-front, cuffed laboratory

coat or gown.

Protects skin and personal

clothing from contamination.

Gloves
Two pairs of nitrile gloves

(double-gloving).

Provides an extra layer of

protection and allows for safe

removal of the outer pair after

direct contact with infectious

materials.

Eye Protection
Safety glasses with side

shields or a full-face shield.

Protects mucous membranes

of the eyes from splashes and

droplets.

Respiratory Protection

Surgical mask for lower-risk

procedures. A NIOSH-

approved N95 respirator or

higher is required for all

aerosol-generating

procedures.

Minimizes the risk of inhaling

infectious aerosols.

Laboratory Handling Procedures
All work with potentially infectious materials must be performed within a certified Class II

Biosafety Cabinet (BSC) to protect the user, the environment, and the experiment.

Key Practices:

Minimize the generation of aerosols and droplets.
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Use sealed centrifuge rotors or safety cups, which should be loaded and unloaded inside the

BSC.

Avoid the use of sharps whenever possible. If their use is unavoidable, employ extreme

caution and dispose of them in a designated sharps container immediately after use.

Transport specimens in leak-proof, labeled secondary containers.

Decontamination and Waste Disposal
Effective decontamination and proper waste management are crucial to prevent the spread of

SARS-CoV-2.

Surface Decontamination
All work surfaces and equipment must be decontaminated after use and at the end of each

workday. Use an EPA-registered disinfectant effective against SARS-CoV-2.

Disinfectant Class Active Ingredient Typical Contact Time

Ethanol Solution 62-71% Ethanol 1 minute

Hydrogen Peroxide 0.5% Hydrogen Peroxide 1 minute

Sodium Hypochlorite 0.1% (1000 ppm) 1 minute

Quaternary Ammonium

Compounds
Varies by product

Follow manufacturer's

instructions

Note: Always follow the manufacturer's instructions for concentration, contact time, and safe

handling.

Waste Disposal Plan
All waste generated from work with SARS-CoV-2 is considered biohazardous and must be

decontaminated before disposal.

Solid Waste:
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Includes used PPE, plasticware, and other contaminated disposable items.

Collect in leak-proof, double-layered biohazard bags within the BSC.

Decontaminate via autoclaving.

Liquid Waste:

Includes cell culture media and other contaminated liquids.

Decontaminate with an appropriate disinfectant (e.g., a final concentration of 1% sodium

hypochlorite) before disposal down the sanitary sewer.

Sharps:

Collect in a puncture-resistant, leak-proof sharps container.

Decontaminate via autoclaving before disposal.

Autoclaving Parameters
Autoclaving is a primary method for decontaminating biohazardous waste.

Parameter Setting Rationale

Temperature 121°C Ensures effective sterilization.

Pressure 15 psi

Achieves the necessary

temperature for steam

sterilization.

Time Minimum of 30 minutes

Ensures complete inactivation

of the virus. The time may

need to be increased for larger

loads.

Note: Always use autoclave-safe biohazard bags and secondary containment. Do not seal

bags tightly to allow for steam penetration.
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Visual Workflow and Diagrams

SARS-CoV-2 Laboratory Handling and Disposal Workflow

Preparation

Handling (inside Biosafety Cabinet)

Decontamination & Disposal

Exit Procedure

Conduct Risk Assessment
(BSL-2 or BSL-3)

Don Appropriate PPE
(Coat, Double Gloves, Eye/Face Protection, Respirator)

Perform all manipulations
 of infectious material

Minimize Aerosol Generation

Decontaminate Surfaces & Equipment
(EPA-approved disinfectant)

Segregate Waste at Source
(Solid, Liquid, Sharps)

Chemically Disinfect Liquid Waste

Package Solid & Sharps Waste
 in Biohazard Bags/Containers

Doff PPE Correctly

Dispose of Decontaminated Waste
(Follow institutional guidelines)

Autoclave Solid & Sharps Waste
(121°C, 15 psi, 30+ min)

Perform Hand Hygiene
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Caption: SARS-CoV-2 Laboratory Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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